Cas no 2171923-53-6 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-methylbutanoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-methylbutanoic acid
• CAS No: 2171923-53-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5940314
• PubChem ID: 165514857
• Update Time: 2025-10-31

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-methylbutanoic acid
• 2171923-53-6
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}-3-methylbutanoic acid
• EN300-1518962

• Inchi： 1S/C28H34N2O5/c1-18(14-27(32)33)16-29-26(31)15-19-8-2-7-13-25(19)30-28(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24-25H,2,7-8,13-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： GKTNOGPREOXYIT-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CC(NCC(C)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-methylbutanoic acid

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-methylbutanoic acid

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-methylbutanoic acid is a complex organic compound with the CAS registry number 2171923-53-6. This compound is notable for its intricate structure, which includes a cyclohexane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid moiety. The presence of the Fmoc group suggests that this compound may be used in peptide synthesis, where Fmoc is commonly employed as a protecting group for amino acids during solid-phase synthesis.

The compound's structure is characterized by a cyclohexane ring substituted with an N-Fmoc group and an acetamide linkage to the butanoic acid chain. The 3-methyl substitution on the butanoic acid moiety adds further complexity to the molecule, potentially influencing its physical and chemical properties. This compound is likely synthesized through a multi-step process involving coupling reactions, protection/deprotection strategies, and purification techniques.

Recent studies have highlighted the importance of such compounds in the field of biopharmaceuticals and peptide therapeutics. The use of Fmoc as a protecting group has been extensively researched due to its stability under basic conditions and ease of removal under acidic conditions. This makes it ideal for applications in peptide synthesis, where precise control over the reaction environment is crucial.

In addition to its role in peptide synthesis, this compound may also find applications in drug delivery systems and biomaterials. The cyclohexane ring could potentially serve as a scaffold for attaching other functional groups, enhancing the molecule's versatility. Furthermore, the presence of the butanoic acid moiety suggests potential applications in fatty acid metabolism studies or as a precursor for other bioactive molecules.

The synthesis of this compound involves several key steps, including the preparation of the Fmoc derivative, coupling reactions to attach the cyclohexane ring, and subsequent modifications to introduce the acetamide and butanoic acid groups. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are typically employed to ensure the purity and structural integrity of the final product.

From an analytical standpoint, this compound exhibits unique properties that make it suitable for various analytical techniques. For instance, its UV-vis spectrum could provide insights into the electronic transitions within the molecule, while its NMR spectra could reveal detailed information about its stereochemistry and molecular environment. These analytical tools are essential for confirming the compound's structure and ensuring its quality for downstream applications.

In terms of stability, this compound is expected to be relatively stable under standard storage conditions due to the protective nature of the Fmoc group. However, exposure to harsh acidic or basic conditions could lead to degradation or deprotection of the Fmoc group, necessitating careful handling during storage and use.

Looking forward, this compound represents a promising building block for further research in areas such as enzymology, drug design, and materials science. Its unique structure offers opportunities for exploring novel chemical reactions and developing innovative therapeutic agents. As research in these fields continues to advance, compounds like this one will play an increasingly important role in driving scientific discovery and technological innovation.